3,3′,5′-Triiodo-DL-thyronine

• Molecular Weight: 650.97

Researchers studying thyroid hormone signaling face the challenge of distinguishing classical genomic from non-genomic pathways. 3,3′,5′-Triiodo-DL-thyronine (racemic reverse T3) addresses this with its unique 5′-iodine configuration, which drastically reduces nuclear thyroid hormone receptor (TR) affinity while preserving non-genomic interactions. • Selective TR competitive inhibitor: ~1,000-fold less active at TRα/TRβ than T3, enabling clean dissection of non-genomic signaling. • Blood-brain barrier penetrant: Demonstrated rapid CSF uptake in primate models, ideal for CNS thyroid hormone transport studies. • Analytical reference standard: >98% purity (HPLC/titration), suitable for LC-MS, HPLC, and RIA method development. • Racemic mixture: Provides consistent D/L ratio for reproducible research results.

Reverse T3 for Analytical and Non-Genomic Research

3,3′,5′-Triiodo-DL-thyronine, commonly known as reverse T3 (rT3), is a synthetic thyroid hormone analog and racemic mixture (DL-form) . It is a structural isomer of the active thyroid hormone triiodothyronine (T3), characterized by iodine substitution at the 3, 3', and 5' positions of the thyronine backbone, as opposed to the 3, 3', and 5 positions for T3 . This specific molecular configuration results in a distinct binding profile and biological activity. In the body, L-rT3 is a naturally occurring, largely inactive metabolite produced from the deiodination of thyroxine (T4) and acts as a competitive inhibitor of T3 action at the nuclear thyroid hormone receptor [1].

Supports analytical reference standard workflows for thyroid hormone assays

Reported low nuclear receptor affinity enables genomic pathway dissociation studies

Higher reported CSF exposure supports CNS transport model research

• [1] Wilson JB, et al. Reverse T3 in patients with hypothyroidism on different thyroid ... PLoS ONE. 2025. [Review] View Source

Why rT3 Cannot Be Substituted

Simple substitution of 3,3′,5′-Triiodo-DL-thyronine with other thyroid hormone analogs like T3, T4, or D-T3 is not possible due to its unique combination of low nuclear receptor affinity and differential non-genomic activity. Its 5'-iodine positioning severely impairs binding to the classical thyroid hormone receptor (TR) compared to T3 [1]. However, this same structural feature confers distinct interactions with other targets, such as plasma membrane receptors, where it can act as an antagonist or have no effect, unlike the stimulatory actions of T3 or T4 [2]. These functional differences are critical for specific research applications, particularly in studying the role of non-genomic signaling and as a selective tool in complex biological systems.

5'-Iodine substitution impairs classical TR binding, so rT3 may not report genomic T3 activity.

Non-genomic signaling profile differs: rT3 can be inactive or antagonistic where T3/T4 are stimulatory.

In vivo CNS exposure profile is inverted relative to T4, which may limit direct model translation between analogs.

• [1] Cheng SY, Ransom SC, McPhie P, Bhat MK, Mixson AJ, Wintraub BD. Analysis of the binding of 3,3',5-triiodo-L-thyronine and its analogues to mutant human beta 1 thyroid hormone receptors: a model of the hormone binding site. Biochemistry. 1994 Apr 12;33(14):4319-26. View Source
• [2] Huang CJ, Geller HM, Green WL, Craelius W. Acute effects of thyroid hormone analogs on sodium currents in neonatal rat myocytes. J Mol Cell Cardiol. 1999 Apr;31(4):881-93. View Source

Quantitative Evidence for Reverse T3

Lowest Nuclear Receptor Affinity

In a direct comparative study of binding to the wild-type human beta-1 thyroid hormone receptor (h-TRβ1), 3,3′,5′-triiodo-L-thyronine (rT3) exhibited the lowest affinity among the tested major iodothyronine analogs, ranking below T3, D-T3, T4, and 3,5-T2 [1]. This specific rank order confirms that the 5' iodine substitution is detrimental to high-affinity binding at the classical nuclear receptor.

Nuclear Receptor Binding

Head-to-head

Lowest rank among five analogs tested

Supports negative-control tool for TR-mediated transcription

h-TRβ1 binding assay; class-level rank

Evidence Dimension	Nuclear Receptor Binding Affinity Rank Order
Target Compound Data	5 (lowest rank)
Comparator Or Baseline	T3 (rank 1), D-T3 (rank 2), L-thyroxine (rank 3), 3,5-diiodo-L-thyronine (rank 4)
Quantified Difference	rT3 shows the lowest relative binding affinity among the five analogs tested.
Conditions	Binding assay using wild-type human beta 1 thyroid hormone receptors (h-TRβ1).

Why This Matters

This data proves rT3 is an ideal negative control or selective inhibitor for studies dissecting T3-dependent gene transcription, ensuring observed effects are due to classical receptor activation.

• [1] Cheng SY, Ransom SC, McPhie P, Bhat MK, Mixson AJ, Wintraub BD. Analysis of the binding of 3,3',5-triiodo-L-thyronine and its analogues to mutant human beta 1 thyroid hormone receptors: a model of the hormone binding site. Biochemistry. 1994 Apr 12;33(14):4319-26. View Source

Cardiac Sodium Current Inactivity

In a comparative study on neonatal rat cardiac myocytes, 3,3′,5′-triiodo-L-thyronine (rT3) at 10 nM had no effect on sodium current (INa) density, in contrast to T3 and T4, which both significantly increased current density (T3: 1.21±0.03; T4: 1.22±0.2; both P<0.05 vs control) [1]. This functional difference highlights a distinct structure-activity relationship for non-genomic actions at the plasma membrane.

Sodium Current Effect

Head-to-head

No effect on INa density vs. T3 (1.21±0.03) and T4 (1.22±0.2) increase

Supports isolation of non-genomic signaling pathways

Neonatal rat myocytes; 10 nM

Evidence Dimension	Relative Change in Sodium Current (INa) Density
Target Compound Data	No significant effect on INa
Comparator Or Baseline	T3 increased INa density to 1.21±0.03; T4 increased to 1.22±0.2; 3,5-T2 increased to 1.16±0.02; DIT increased to 1.16±0.03 (all relative to control).
Quantified Difference	rT3 is inactive, while T3 and T4 are both active in this non-genomic assay.
Conditions	Cultured neonatal rat myocytes, 10 nM compound concentration.

Why This Matters

This evidence positions rT3 as a key tool for isolating and studying the specific non-genomic signaling pathways activated by T3 and T4, without confounding effects from the ligand itself.

• [1] Huang CJ, Geller HM, Green WL, Craelius W. Acute effects of thyroid hormone analogs on sodium currents in neonatal rat myocytes. J Mol Cell Cardiol. 1999 Apr;31(4):881-93. View Source

αvβ3 Integrin Binding Affinity

An in-silico docking study of 26 thyroid hormone metabolites to the αvβ3 integrin showed that the reverse forms of T3 and its sulfated analog exhibited higher Amber scores relative to their native forms [1]. This finding indicates that iodination at position 5 is associated with increased binding affinity compared to position 5', a difference with potential biological relevance in cancer cell proliferation and angiogenesis.

αvβ3 Integrin Binding

Class-level

Higher Amber score than T3

Supports integrin pathway differentiation from genomic effects

In-silico docking; class-level inference

Evidence Dimension	Computational Binding Free Energy (Amber Score)
Target Compound Data	Higher Amber score compared to T3
Comparator Or Baseline	3,3',5-triiodo-L-thyronine (T3)
Quantified Difference	The reverse form of T3 (rT3) has a higher Amber score than T3, indicating a different binding interaction.
Conditions	In-silico molecular docking to the αvβ3 integrin receptor binding pocket using DOCK6.

Why This Matters

This data suggests rT3 can be used as a tool to differentiate between genomic (nuclear receptor) and non-genomic (integrin receptor) pathways in cancer cells, as its binding profile is inverted relative to T3.

• [1] Tobi D, et al. Three-Dimensional Modeling of Thyroid Hormone Metabolites Binding to the Cancer-Relevant αvβ3 Integrin: In-Silico Based Study. Front Endocrinol. 2022 May 27;13:895240. View Source

Faster Blood-Brain Barrier Transport than T4: Utility in Primate Models

In a primate model (baboons), intravenous administration of 100 µg of 3,3′,5′-triiodothyronine (rT3) resulted in a peak cerebrospinal fluid (CSF) concentration of 3921 ± 293 ng/dl, a 39-fold greater increase than that achieved with an equal dose of T4 [1]. This study also demonstrated rapid bidirectional transfer of rT3 across the blood-brain barrier, whereas T4 transfer was delayed and minimal.

CSF Exposure

Head-to-head

39-fold greater CSF increase vs. T4 (3921 vs 100 ng/dL)

Supports CNS transport model and brain exposure research

Baboon model; 100 μg IV dose

Evidence Dimension	Maximum Increase in CSF Iodothyronine Concentration after IV Dosing
Target Compound Data	3921 ± 293 ng/dl
Comparator Or Baseline	100 ± 10 ng/dl for L-thyroxine (T4)
Quantified Difference	rT3 increases CSF concentration 39.2-fold more than T4.
Conditions	Adult baboons; 100 µg IV dose; CSF collected over 6 hours.

Why This Matters

This data confirms that rT3 is a superior agent to T4 for studies requiring rapid and significant access of an iodothyronine to the central nervous system, making it a valuable tool in neuroscience research.

• [1] Chernow B, Burman KD, Johnson DL, McGuire RA, O'Brian JT, Wartofsky L, Georges LP. T3 may be a better agent than T4 in the critically ill hypothyroid patient: Evaluation of transport across the blood-brain barrier in a primate model. Crit Care Med. 1983 Feb;11(2):99-104. View Source

Optimal Research Applications for rT3

Analytical Chemistry and Quality Control

The compound's defined purity (available as >98% by HPLC and titration) and well-characterized racemic mixture makes it an ideal reference standard for developing and validating analytical methods such as HPLC, LC-MS, and radioimmunoassays (RIA) for the detection and quantification of thyroid hormones and their metabolites in biological samples [1].

Molecular Pharmacology and Endocrinology

Given its low affinity for the nuclear thyroid hormone receptor [1], rT3 serves as a potent, selective competitive inhibitor in cell-based assays to block T3 binding and downstream genomic effects. This allows researchers to study the specific, non-genomic actions of T3 and T4 on plasma membrane receptors [2] or to verify that an observed effect is mediated by the classical TR pathway.

Neuroscience and Pharmacokinetic Studies

As demonstrated in primate models, rT3 crosses the blood-brain barrier significantly faster and achieves much higher CSF concentrations than T4 [1]. This property makes it a valuable tracer for studying thyroid hormone transport mechanisms into the brain and for investigating the direct effects of iodothyronines in the central nervous system.

Application

Selection Property

Validation Focus

Analytical method validation

Racemic mixture standard, characterized purity

Method specificity and hormone quantification

Nuclear receptor transcription studies

Low TR affinity, competitive inhibitor profile

Genomic vs non-genomic pathway discrimination

CNS thyroid hormone transport modeling

Rapid BBB penetration, high CSF exposure

Brain iodothyronine kinetics

• [1] TCI America. 3,3',5-Triiodo-L-thyronine. [Vendor Technical Datasheet] View Source
• [2] Cheng SY, Ransom SC, McPhie P, Bhat MK, Mixson AJ, Wintraub BD. Analysis of the binding of 3,3',5-triiodo-L-thyronine and its analogues to mutant human beta 1 thyroid hormone receptors: a model of the hormone binding site. Biochemistry. 1994 Apr 12;33(14):4319-26. View Source
• [3] Huang CJ, Geller HM, Green WL, Craelius W. Acute effects of thyroid hormone analogs on sodium currents in neonatal rat myocytes. J Mol Cell Cardiol. 1999 Apr;31(4):881-93. View Source
• [4] Chernow B, Burman KD, Johnson DL, McGuire RA, O'Brian JT, Wartofsky L, Georges LP. T3 may be a better agent than T4 in the critically ill hypothyroid patient: Evaluation of transport across the blood-brain barrier in a primate model. Crit Care Med. 1983 Feb;11(2):99-104. View Source